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Compound of Interest

Compound Name: 1-Aminopropan-2-ol

Cat. No.: B162767 Get Quote

An In-depth Technical Guide to 1-Aminopropan-2-ol

Introduction
1-Aminopropan-2-ol, also known as isopropanolamine, is a versatile and chiral amino alcohol

with the chemical formula CH₃CH(OH)CH₂NH₂.[1] It is a bifunctional organic compound,

containing both a primary amine and a secondary hydroxyl group, which makes it a valuable

building block in organic synthesis.[2] This guide provides a comprehensive overview of its

chemical and physical properties, synthesis, applications, and safety protocols, tailored for

researchers, scientists, and professionals in drug development. The compound exists as a

racemate and as individual (R) and (S) enantiomers, each with specific applications.[1]

Chemical Identification and Properties
1-Aminopropan-2-ol is a colorless liquid with a slight ammonia-like odor.[2][3][4][5] It is soluble

in water, alcohol, ether, acetone, and benzene.[1]

Table 1: Identifiers for 1-Aminopropan-2-ol and its
Enantiomers
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Identifier
Racemic (±)-1-
Aminopropan-2-ol

(R)-(-)-1-
Aminopropan-2-ol

(S)-(+)-1-
Aminopropan-2-ol

CAS Number 78-96-6[1][2] 2799-16-8[1][6] 2799-17-9[1][7]

IUPAC Name 1-Aminopropan-2-ol[1]
(2R)-1-Aminopropan-

2-ol

(2S)-1-Aminopropan-

2-ol

Synonyms

Isopropanolamine,

MIPA, 2-

Hydroxypropylamine,

1-Methyl-2-

aminoethanol[3][4][5]

[8]

(-)-

Isopropanolamine[6]

S-(+)-

Isopropanolamine[7]

Molecular Formula C₃H₉NO[1][4][7] C₃H₉NO[6] C₃H₉NO[7]

Molecular Weight 75.11 g/mol [1][2][4][7] 75.11 g/mol [6][9] 75.11 g/mol [7]

EC Number 201-162-7[1][4] 220-532-9[1][6][9] 220-533-4[1][7]

PubChem CID 4[1][5] 439938[1] 7311736[1]

Table 2: Physicochemical Properties of 1-Aminopropan-
2-ol
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Property Value

Appearance Colorless to faint yellow liquid[1][2]

Odor Slight ammonia-like, fishy[1][3][4][10]

Boiling Point 159.46 - 160 °C[1][4]

Melting Point
1.74 °C (racemate); 24-26 °C ((R)-enantiomer)

[1][9][11]

Density 0.954 - 0.973 g/mL at 25 °C[1][4][9]

Flash Point 71 °C (159.8 °F) - closed cup[9]

Vapor Pressure <1 mmHg at 20 °C[4][9]

Vapor Density 2.6 (vs air)[4][9]

Water Solubility Soluble[1][4]

Refractive Index (n_D^20) 1.4478 - 1.4482[1][4][11]

Stability Stable; Hygroscopic[4]

Synthesis and Manufacturing
The most common industrial preparation of 1-Aminopropan-2-ol involves the addition of

aqueous ammonia to propylene oxide.[1] This reaction typically yields the racemic mixture of

the compound.
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Industrial Synthesis of 1-Aminopropan-2-ol

Propylene Oxide
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Aqueous Ammonia (NH₃)

Racemic 1-Aminopropan-2-ol

Nucleophilic Ring-Opening
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Caption: General workflow for the industrial synthesis of racemic 1-Aminopropan-2-ol.

For specific enantiomers, such as (S)-(+)-1-Amino-2-propanol, stereoselective synthesis

methods are employed. One documented laboratory-scale method involves the reduction of an

amide derived from (S)-lactate ester using a reducing agent like lithium aluminium hydride.[12]

Applications in Research and Drug Development
1-Aminopropan-2-ol is a crucial intermediate in the synthesis of a wide range of compounds

due to its bifunctional nature.

Pharmaceuticals: Its chiral center is critical for biological activity, making it a key precursor

for various active pharmaceutical ingredients (APIs).[2] It is used in the synthesis of beta-

blockers and the antibiotic Ofloxacin.[2][13] Derivatives have also been explored as potential

HIV protease inhibitors.[2]

Asymmetric Catalysis: It serves as an intermediate in preparing ligands for asymmetric

catalysis.[2]

Industrial Applications: The compound is used as a buffer and a solubilizer for oils and fats.

[1] It is found in metalworking fluids, waterborne coatings, personal care products, and in the
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production of titanium dioxide and polyurethanes.[1][4][5] It also functions as a corrosion

inhibitor.[2]

Biological Role and Metabolism
In biological systems, (R)-1-Aminopropan-2-ol is a component in the biosynthesis of

cobalamin (Vitamin B₁₂).[1] The O-phosphate ester of threonine is decarboxylated by the

enzyme Threonine-phosphate decarboxylase to produce (R)-1-aminopropan-2-ol O-

phosphate.[1] Furthermore, (R)-1-aminopropan-2-ol can be metabolized to aminoacetone by

the enzyme (R)-aminopropanol dehydrogenase.[1]

Metabolic Pathway of (R)-1-Aminopropan-2-ol

Cobalamin (Vitamin B₁₂) Biosynthesis Catabolism

L-Threonine-O-3-phosphate

Threonine-phosphate
decarboxylase (CobD)

(R)-1-Aminopropan-2-ol
O-phosphate

(R)-1-Aminopropan-2-ol

(R)-Aminopropanol
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Caption: Role of (R)-1-Aminopropan-2-ol in biosynthesis and metabolism.

Experimental Protocols: Safety and Handling
Handling 1-Aminopropan-2-ol requires strict adherence to safety protocols as it is a corrosive

and combustible liquid.[14]
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Table 3: GHS Hazard and Precautionary Information
Category Information

Pictograms GHS05 (Corrosion)[9]

Signal Word Danger[9]

Hazard Statements
H314: Causes severe skin burns and eye

damage.[15][16]

Precautionary Statements

P260: Do not breathe

dust/fume/gas/mist/vapors/spray.[15][16] P280:

Wear protective gloves/protective clothing/eye

protection/face protection.[15][16]

P303+P361+P353: IF ON SKIN (or hair): Take

off immediately all contaminated clothing. Rinse

skin with water/shower.[16][17]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[15][16][17] P405: Store

locked up.[15][16]

Personal Protective Equipment (PPE) and Engineering
Controls

Engineering Controls: Use in a well-ventilated area or under a chemical fume hood. Ensure

eyewash stations and safety showers are readily accessible.[17][18]

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[15]

Skin Protection: Wear impervious clothing, such as a PVC apron, and chemical-resistant

gloves (e.g., PVC).[18]

Respiratory Protection: If exposure limits are exceeded, use a full-face respirator with an

appropriate cartridge.[15][17]

First-Aid Measures Workflow
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First-Aid Protocol for 1-Aminopropan-2-ol Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Take off contaminated clothing immediately.
Rinse skin with plenty of water.

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses.

Rinse mouth with water.
Do NOT induce vomiting.

Consult a Physician Immediately

Click to download full resolution via product page

Caption: Logical workflow for first-aid procedures following exposure.

Conclusion
1-Aminopropan-2-ol is a compound of significant interest in both industrial and academic

settings. Its unique bifunctional and chiral properties make it an indispensable building block for

the synthesis of complex molecules, particularly in the pharmaceutical industry. A thorough

understanding of its properties, synthesis, and handling protocols is essential for its safe and

effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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